Bis(p-cresyl) m-Cresyl Phosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Bis(p-cresyl) m-Cresyl Phosphate” is a chemical compound with the molecular formula C21H14D4O4P . It is used in various applications including as a food additive, flavor, and adulterant .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C21H14D4O4P . It has a molecular weight of 375.41 .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Bis(p-cresyl) m-Cresyl Phosphate involves the reaction of p-cresol and m-cresol with phosphorus oxychloride in the presence of a base.", "Starting Materials": [ "p-cresol", "m-cresol", "phosphorus oxychloride", "base (such as triethylamine or pyridine)" ], "Reaction": [ "Add p-cresol and m-cresol to a reaction flask", "Add phosphorus oxychloride dropwise to the flask with stirring at room temperature", "Heat the mixture to reflux for several hours", "Allow the mixture to cool to room temperature", "Add a base to the mixture to neutralize excess acid", "Extract the product with an organic solvent such as dichloromethane", "Dry the organic layer over anhydrous magnesium sulfate", "Filter the solution and evaporate the solvent to obtain Bis(p-cresyl) m-Cresyl Phosphate as a colorless liquid" ] } | |
CAS No. |
136868-91-2 |
Molecular Formula |
C21H21O4P |
Molecular Weight |
368.4 g/mol |
IUPAC Name |
(3-methylphenyl) bis(4-methylphenyl) phosphate |
InChI |
InChI=1S/C21H21O4P/c1-16-7-11-19(12-8-16)23-26(22,24-20-13-9-17(2)10-14-20)25-21-6-4-5-18(3)15-21/h4-15H,1-3H3 |
InChI Key |
YSLTUIZNWYDWRT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)OP(=O)(OC2=CC=C(C=C2)C)OC3=CC=CC(=C3)C |
Synonyms |
Phosphoric Acid 3-Methylphenyl Bis(4-methylphenyl) Ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.